Superior Lung Fibrosis Biomarker vs. Mature Cross-Links
Dihydroxylysinonorleucine (DHLNL) demonstrates a far greater dynamic range as a biomarker of active fibrosis than mature, non-reducible cross-links. In experimental silicosis and bleomycin-induced lung fibrosis, the ratio of DHLNL to its monohydroxylated counterpart, hydroxylysinonorleucine (HLNL), is sharply elevated compared to control lung tissue, a change that is not mirrored by mature cross-links [1]. Quantitative analysis reveals that the DHLNL:HLNL ratio in fibrotic rat lungs reaches 15.5 ± 4.8 and 17.1 ± 4.8 for silica- and bleomycin-instilled animals, respectively, representing a 6.7- to 7.4-fold increase over the control ratio of 2.3 ± 0.5 [2].
| Evidence Dimension | DHLNL:HLNL cross-link ratio as a marker of fibrotic activity |
|---|---|
| Target Compound Data | 15.5 ± 4.8 (silica model) and 17.1 ± 4.8 (bleomycin model) |
| Comparator Or Baseline | Control lung: 2.3 ± 0.5 |
| Quantified Difference | 6.7- to 7.4-fold increase |
| Conditions | Rat lung tissue; silica-instilled and bleomycin-instilled models of pulmonary fibrosis; quantification by HPLC of NaB3H4-reduced cross-links |
Why This Matters
This demonstrates that DHLNL measurement is a sensitive and dynamic indicator of active fibrogenesis, enabling early detection of disease or therapeutic response that would be missed by measuring stable mature cross-links alone.
- [1] Last JA, et al. Collagen crosslink location: a molecular marker for fibrosis in lungs of rats with experimental silicosis. Am Rev Respir Dis. 1990;141(2):307-13. View Source
- [2] Last JA, et al. Lung collagen cross-links in rats with experimentally induced pulmonary fibrosis. Am Rev Respir Dis. 1996;153(5):1684-9. View Source
